Cas no 1448017-06-8 (N-(2-Ethynylpyridin-4-yl)acetamide)

• Product Name: N-(2-Ethynylpyridin-4-yl)acetamide
• CAS No: 1448017-06-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 4828321
• Update Time: 2025-06-13

N-(2-Ethynylpyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethynylpyridin-4-yl)acetamide

• Inchi： 1S/C9H8N2O/c1-3-8-6-9(4-5-10-8)11-7(2)12/h1,4-6H,2H3,(H,10,11,12)
• InChI Key： UVNUVVPJCGDYMQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CN=C(C#C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.3
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(2-Ethynylpyridin-4-yl)acetamide

Recent Advances in the Study of N-(2-Ethynylpyridin-4-yl)acetamide (CAS: 1448017-06-8) in Chemical Biology and Pharmaceutical Research

N-(2-Ethynylpyridin-4-yl)acetamide (CAS: 1448017-06-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its ethynyl and pyridinyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and targeted cancer therapies. Recent studies have focused on its synthesis, mechanism of action, and preclinical efficacy, positioning it as a key candidate for further drug development.

The compound's unique structure allows it to act as a versatile building block in medicinal chemistry. Researchers have leveraged its ethynyl group for click chemistry applications, enabling the rapid assembly of complex molecular architectures. This property has been particularly valuable in the design of covalent inhibitors, where N-(2-Ethynylpyridin-4-yl)acetamide serves as a warhead to target specific amino acid residues in enzymes. Recent publications highlight its use in developing inhibitors for Bruton's tyrosine kinase (BTK) and other clinically relevant targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in selectively inhibiting BTK through covalent modification of Cys481. The study reported significant anti-proliferative effects in B-cell lymphoma models, with minimal off-target activity. These findings suggest that N-(2-Ethynylpyridin-4-yl)acetamide derivatives could offer improved therapeutic windows compared to existing BTK inhibitors, addressing a critical need in hematologic malignancy treatments.

Another area of active investigation involves the compound's potential in PROTAC (Proteolysis Targeting Chimera) development. Its ability to form stable interactions with target proteins while maintaining linker flexibility makes it an attractive choice for ternary complex formation. Recent work presented at the 2024 American Chemical Society meeting showcased novel PROTACs incorporating this scaffold, demonstrating enhanced degradation efficiency for challenging targets like KRAS mutants.

From a synthetic chemistry perspective, advancements in the scalable production of N-(2-Ethynylpyridin-4-yl)acetamide have been reported. A 2024 Nature Protocols article detailed an optimized Sonogashira coupling approach that improves yield and purity while reducing palladium catalyst loading. This methodological improvement addresses previous challenges in large-scale synthesis, facilitating broader research applications and potential commercialization.

Ongoing research is exploring the compound's applications beyond oncology, including its potential in neurodegenerative diseases and autoimmune disorders. Preliminary data suggest that properly functionalized derivatives may modulate neuroinflammatory pathways through interactions with microglial kinases. However, these findings remain in early stages, requiring further validation through animal models and structural optimization studies.

In conclusion, N-(2-Ethynylpyridin-4-yl)acetamide represents a multifaceted tool in modern drug discovery, with demonstrated utility in covalent inhibition, targeted protein degradation, and chemical biology probes. As research continues to elucidate its full potential, this compound and its derivatives are poised to make significant contributions to the development of next-generation therapeutics. Future directions will likely focus on expanding its target repertoire, improving pharmacokinetic properties, and translating preclinical successes into clinical candidates.